Cas no 1806454-12-5 (3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid)

• Product Name: 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid
• CAS No: 1806454-12-5
• Molecular Formula: C₁₄H₁₈O₅
• Molecular Weight: 266.289724826813
• CID: 4940212

3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid Properties

Names and Identifiers

• 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid

• InChIKey： PFBSMKCIXREIMK-UHFFFAOYSA-N
• Inchi： 1S/C14H18O5/c1-3-19-12(15)5-4-10-6-9(2)7-11(8-10)13(16)14(17)18/h6-8,13,16H,3-5H2,1-2H3,(H,17,18)
• SMILES： OC(C(=O)O)C1=CC(C)=CC(=C1)CCC(=O)OCC

Computed Properties

• Exact Mass: 266.11542367 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 266.11542367 g/mol
• Heavy Atom Count: 19
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8
• Molecular Weight: 266.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters